Cas no 654652-57-0 (L-Valine,L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl-)

654652-57-0 structure
Product name:L-Valine,L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl-
CAS No:654652-57-0
MF:C44H72N10O13
MW:949.101691246033
CID:398825
L-Valine,L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl- Chemical and Physical Properties
Names and Identifiers
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- L-Valine,L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl-
- L-Valine, L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl- (9CI)
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- Inchi: 1S/C44H72N10O13/c1-8-23(4)33(46)41(63)48-24(5)36(58)51-31(21-55)43(65)54-19-11-13-32(54)40(62)49-29(12-9-10-18-45)38(60)47-25(6)37(59)53-35(26(7)56)42(64)50-30(20-27-14-16-28(57)17-15-27)39(61)52-34(22(2)3)44(66)67/h14-17,22-26,29-35,55-57H,8-13,18-21,45-46H2,1-7H3,(H,47,60)(H,48,63)(H,49,62)(H,50,64)(H,51,58)(H,52,61)(H,53,59)(H,66,67)/t23-,24-,25-,26+,29-,30-,31-,32-,33-,34-,35-/m0/s1
- InChI Key: PRSNSBHFNXVEEG-BCKLSPQQSA-N
- SMILES: C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CO)NC(=O)[C@H](C)NC(=O)[C@H]([C@@H](C)CC)N
Experimental Properties
- Density: 1.278±0.06 g/cm3(Predicted)
- Boiling Point: 1371.4±65.0 °C(Predicted)
- pka: 3.33±0.10(Predicted)
L-Valine,L-isoleucyl-L-alanyl-L-seryl-L-prolyl-L-lysyl-L-alanyl-L-threonyl-L-tyrosyl- Related Literature
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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5. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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